Cas no 2229461-30-5 (tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate)

Tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate is a specialized carbamate-protected intermediate used in organic synthesis, particularly in pharmaceutical and agrochemical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group, a 3-bromo-2-methylphenyl moiety, and a ketone functionality, making it valuable for controlled deprotection and further functionalization. The bromo substituent offers reactivity for cross-coupling reactions, while the Boc group ensures stability under basic conditions, facilitating selective transformations. This compound is particularly useful in peptide synthesis and as a precursor for bioactive molecules. Its well-defined purity and stability under standard handling conditions enhance its utility in multistep synthetic routes.

tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate structure

2229461-30-5 structure

Product Name:tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate

CAS No:2229461-30-5

MF:C₁₅H₂₀BrNO₃

MW:342.228203773499

CID:5804649

PubChem ID:165704957

Update Time:2025-10-28

tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- 2229461-30-5
- tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate
- EN300-1872310
- Inchi： 1S/C15H20BrNO3/c1-10-11(7-6-8-12(10)16)15(5,9-18)17-13(19)20-14(2,3)4/h6-9H,1-5H3,(H,17,19)
- InChI Key： YJUVDTCCXTZNFE-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1C)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 341.06266g/mol
Monoisotopic Mass: 341.06266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 55.4Å²

tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1872310-0.05g	tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate	2229461-30-5	0.05g	$1104.0	2023-06-01
Enamine	EN300-1872310-0.1g	tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate	2229461-30-5	0.1g	$1157.0	2023-06-01
Enamine	EN300-1872310-0.25g	tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate	2229461-30-5	0.25g	$1209.0	2023-06-01
Enamine	EN300-1872310-0.5g	tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate	2229461-30-5	0.5g	$1262.0	2023-06-01
Enamine	EN300-1872310-1.0g	tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate	2229461-30-5	1g	$1315.0	2023-06-01
Enamine	EN300-1872310-2.5g	tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate	2229461-30-5	2.5g	$2576.0	2023-06-01
Enamine	EN300-1872310-5.0g	tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate	2229461-30-5	5g	$3812.0	2023-06-01
Enamine	EN300-1872310-10.0g	tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate	2229461-30-5	10g	$5652.0	2023-06-01

tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate Related Literature

1. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

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3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

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5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

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Additional information on tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate

tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate: A Comprehensive Overview

The compound with CAS No. 2229461-30-5, commonly referred to as tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material development.

tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate is characterized by its complex molecular structure, which includes a tert-butyl group, a carbamate functional group, and a substituted phenyl ring. The presence of the bromine atom in the aromatic ring introduces unique electronic properties, making this compound particularly interesting for researchers exploring novel materials and chemical reactions.

Recent studies have highlighted the potential of tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate in the field of polymer chemistry. Its ability to act as a versatile building block for constructing advanced polymers has been demonstrated in several research papers published in leading scientific journals. For instance, researchers have utilized this compound to synthesize high-performance polyurethanes with enhanced mechanical and thermal properties.

In addition to its role in polymer science, tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate has also found applications in drug delivery systems. Its unique structure allows for controlled drug release mechanisms, making it a promising candidate for developing targeted therapeutic agents. Recent advancements in this area have been reported in studies focusing on biodegradable polymers and nanotechnology-based drug delivery platforms.

The synthesis of tert-butyl N-[2-(3-bromo-2-methylphenyl)-1-oxopropan-2-yl]carbamate typically involves multi-step organic reactions, including nucleophilic substitution and carbamate formation. Researchers have optimized these processes to achieve high yields and purity levels, ensuring the compound's reliability for various industrial and academic applications.

Furthermore, the compound's stability under different environmental conditions has been extensively studied. These studies have revealed that tert-butyl N-[...]carbamate exhibits excellent resistance to thermal degradation and chemical corrosion, making it suitable for use in harsh industrial settings.

Looking ahead, the potential of tert-butyl N-[...]carbamate continues to be explored across diverse disciplines. Ongoing research projects aim to harness its unique properties for developing next-generation materials, including advanced composites and bio-inspired polymers. The integration of this compound into sustainable chemical processes is also a growing area of interest, driven by the increasing demand for eco-friendly solutions in industry.

In conclusion, tert-butyl N-[...]carbamate (CAS No. 2229461-30-) stands as a testament to the innovative potential of modern organic chemistry. Its versatile structure and wide-ranging applications make it a valuable asset in both academic research and industrial development.